4,8-Dihydro[1,3]thiazolo[3,4-a]pyrimidin-6-one

• Molecular Formula: C6H6N2OS
• Molecular Weight: 154.19 g/mol
• IUPAC Name: 4,8-dihydro-[1,3]thiazolo[3,4-a]pyrimidin-6-one
• InChI: InChI=1S/C6H6N2OS/c9-6-8-3-1-2-7-5(8)4-10-6/h1-2H,3-4H2
• InChI Key: PPMDFWNKFBOYHG-UHFFFAOYSA-N
• Canonical SMILES: C1C=CN=C2N1C(=O)SC2

Description

4,8-Dihydro[1,3]thiazolo[3,4-a]pyrimidin-6-one is a useful research compound. Its molecular formula is C6H6N2OS and its molecular weight is 154.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,8-Dihydro[1,3]thiazolo[3,4-a]pyrimidin-6-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,8-Dihydro[1,3]thiazolo[3,4-a]pyrimidin-6-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-(prop-2-yn-1-ylamino)-1,3-thiazol-2(5H)-one (120 mg) in methanol (2 mL) was stirred at 140° C. for 1 hr under microwave irradiation, and the solvent was evaporated. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (38 mg).